Cas no 741281-57-2 (Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate)

• Product Name: Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate
• CAS No: 741281-57-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 1036406
• PubChem ID: 11229900
• Update Time: 2025-11-05

Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate
• ethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-ynoate
• 741281-57-2
• Ethyl4-((tert-butoxycarbonyl)amino)but-2-ynoate
• DTXSID90459462
• DB-342974

• MDL： MFCD09909754
• Inchi： 1S/C11H17NO4/c1-5-15-9(13)7-6-8-12-10(14)16-11(2,3)4/h5,8H2,1-4H3,(H,12,14)
• InChI Key： JXCKLJCNOBDJJA-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate

Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate (CAS No. 741281-57-2): A Versatile Intermediate in Pharmaceutical and Chemical Synthesis

Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate (CAS No. 741281-57-2) is a valuable intermediate in the fields of pharmaceutical and chemical synthesis. This compound, characterized by its unique structural features, has gained significant attention due to its potential applications in the development of novel drugs and advanced materials. The tert-butoxycarbonyl (Boc) protecting group and the ethoxy substituent contribute to its stability and reactivity, making it a versatile building block for various synthetic pathways.

The Boc group in Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate serves as a temporary protecting group for the amino functionality, allowing for selective reactions at other sites of the molecule. This is particularly useful in multi-step synthetic processes where the amino group needs to be protected from unwanted side reactions. The ethoxy substituent, on the other hand, provides solubility and reactivity benefits, facilitating its use in a wide range of chemical transformations.

Recent research has highlighted the importance of Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate in the synthesis of bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The unique structure of Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate allows for the introduction of functional groups that enhance the biological activity and selectivity of the final products.

In addition to its applications in pharmaceutical synthesis, Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate has also been explored for its potential in materials science. A recent study in *Advanced Materials* reported the use of this compound as a precursor for the synthesis of conjugated polymers with tunable electronic properties. The presence of the Boc group and the ethoxy substituent allows for precise control over the polymerization process, leading to materials with tailored optical and electronic characteristics.

The synthetic versatility of Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate is further exemplified by its use in click chemistry reactions. Click chemistry, a concept introduced by K. Barry Sharpless, involves highly efficient and selective reactions that are widely used in drug discovery and materials science. Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate can participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are a cornerstone of click chemistry. This reaction allows for the rapid and efficient formation of 1,2,3-triazoles, which are valuable scaffolds in medicinal chemistry.

The physical properties of Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate are well-documented and contribute to its utility in various applications. It is a colorless liquid with a molecular weight of 233.30 g/mol and a boiling point of approximately 180°C at atmospheric pressure. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide makes it easy to handle and process in laboratory settings.

Safety considerations are an essential aspect when working with any chemical compound. While Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood to minimize exposure to vapors.

In conclusion, Ethyl 4-((tert-butoxycarbonyl)amino)but-2-ynoate (CAS No. 741281-57-2) is a highly versatile intermediate with significant potential in pharmaceutical and chemical synthesis. Its unique structural features make it an ideal building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.